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Compound of Interest

Compound Name: [Sar9,Met(O2)11]-SP

Cat. No.: B10839066

Get Quote

Executive Summary
[Sar9,Met(O2)11]-Substance P (CAS 110880-55-2) is a highly selective, potent, and

metabolically stable agonist of the Neurokinin-1 (NK1) receptor.[1] Unlike native Substance P,

this analogue is engineered for resistance to enzymatic degradation (peptidases), significantly

extending its biological half-life.[1]

Critical Safety Directive: Due to its enhanced stability and potency, standard biological waste

protocols (e.g., simple enzymatic degradation) are insufficient.[1] Disposal must prioritize

chemical incineration or oxidative destruction to prevent accidental biological activation in

waste streams.

Hazard Identification & Biological Impact
Before disposal, personnel must understand why rigorous containment is necessary. This

compound is not just a chemical irritant; it is a potent biological activator.
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Hazard Category Specific Risk Mechanism of Action

Respiratory Bronchoconstriction

Activation of NK1 receptors in

smooth muscle causes potent

contraction of bronchial tissue.

[1]

Cardiovascular Hypotension / Tachycardia

Vasodilation and increased

vascular permeability via

endothelial NK1 activation.

Stability Persistence

The Sarcosine (Pos 9) and

Methionine sulfone (Pos 11)

modifications prevent

proteolysis, allowing the

compound to persist in waste

traps.[1]

Personal Protective Equipment (PPE) Matrix
Treat all waste handling with the same rigor as active experimental manipulation.[1]

Respiratory: NIOSH-approved N95 respirator or P100 HEPA filter (if handling lyophilized

powder).[1]

Dermal: Double-gloving (Nitrile, min 0.11mm thickness).[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1]

Clothing: Lab coat with closed cuffs; Tyvek sleeves recommended for large spill cleanups.

Disposal Protocols: Step-by-Step
Core Principle: Segregate waste at the source.[1][2] Do not mix potent agonist waste with

general organic solvents unless explicitly approved by EHS.

Scenario A: Lyophilized Powder & Pure Stocks
Primary Goal: Total thermal destruction.
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Containment: Keep the substance in its original glass vial. Do not attempt to empty the vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard bag or a dedicated

hazardous waste jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: [Sar9,Met(O2)11]-Substance P[1][3][4]

Hazard Class: Toxic / Bioactive Peptide[1]

Disposal Path: Route to High-Temperature Chemical Incineration.

Note: Autoclaving is not recommended for pure stocks as it may not fully degrade the

synthetic analogue and can aerosolize the peptide.

Scenario B: Aqueous Solutions & Buffers
Primary Goal: Chemical Inactivation (Oxidation).[1]

Inactivation: Treat the solution with 10% Sodium Hypochlorite (Bleach) or 1N Sodium

Hydroxide (NaOH).[1]

Ratio: Add 1 volume of deactivator for every 1 volume of waste solution (1:1 ratio).[1]

Incubation: Allow to stand for at least 30 minutes. The oxidation destroys the peptide

backbone and the methionine sulfone residue.

pH Adjustment: Neutralize the solution to pH 7-9 if required by local waste facility rules.

Disposal Path: Pour into the designated Aqueous Chemical Waste carboy. Do not pour down

the sink.

Scenario C: Contaminated Consumables (Tips, Tubes,
Wipes)
Primary Goal: Containment and Incineration.[1]
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Collection: Collect all pipette tips, Eppendorf tubes, and gloves in a dedicated solid waste

container lined with a double yellow (trace chemo/bio) or red biohazard bag.

Labeling: Mark as "Trace Contaminated with NK1 Agonist."

Disposal Path:Incineration is the preferred method. If incineration is unavailable, autoclave at

121°C for 60 minutes, then dispose of as biological waste.

Visual Workflows
Diagram 1: Waste Stream Decision Tree
This logic flow ensures the correct disposal path is chosen based on the physical state of the

waste.
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Caption: Decision matrix for segregating [Sar9,Met(O2)11]-SP waste streams to ensure total

deactivation.

Diagram 2: Spill Response Protocol
Immediate actions to take in the event of accidental release.

1. Alert & Evacuate
(Avoid Inhalation)

2. Don PPE
(Resp, Goggles, Double Gloves)

3. Cover Spill
(Absorbent Pads)

4. Apply Deactivator
(10% Bleach, 30 min)

5. Collect & Dispose
(As Hazardous Waste)
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Caption: Emergency workflow for containing and neutralizing powder or liquid spills.

Decontamination of Surfaces
Post-experiment cleaning is mandatory to prevent cross-contamination or inadvertent exposure

to future users.

Preparation: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) or a commercial

oxidative decontaminant (e.g., Virkon S).[1]

Application: Spray or wipe the work surface liberally.

Contact Time: Allow the solution to sit for 15–20 minutes. This dwell time is critical for

breaking the modified peptide bonds.

Rinse: Wipe down with 70% Ethanol or sterile water to remove corrosive residue and salts.

Regulatory & Compliance Notes
RCRA Classification: While not always listed as a P-listed waste (acutely toxic) by name, the

potent pharmacological activity classifies it as a characteristic hazardous waste if discarded.

[1]

SDS Verification: Always maintain the specific Safety Data Sheet (SDS) from your vendor

(e.g., Tocris, Sigma, Cayman) in the lab safety binder.[1]

Local EHS: Protocols listed here are best practices. Always verify with your institution's

Environmental Health & Safety (EHS) department for site-specific deviations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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